Cas no 1021251-38-6 (propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate)

Propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate is a structurally complex organic compound featuring a cyano-substituted vinylamino linkage and a cyclopropyl-thiazole moiety. Its esterified benzoate group enhances solubility and reactivity, making it suitable for applications in pharmaceutical intermediates or agrochemical synthesis. The presence of the thiazole ring and cyano functionality suggests potential bioactivity, particularly in targeting enzymatic pathways or serving as a scaffold for further derivatization. The compound's defined stereochemistry (E-configuration) ensures consistent reactivity, while the cyclopropyl group may contribute to metabolic stability. Its design allows for precise modifications, offering utility in medicinal chemistry and material science research.
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate structure
1021251-38-6 structure
Product Name:propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
CAS No:1021251-38-6
MF:C19H19N3O2S
MW:353.438062906265
CID:5433087
Update Time:2025-10-30

propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[2-cyano-2-(4-cyclopropyl-2-thiazolyl)ethenyl]amino]-, 1-methylethyl ester
    • propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
    • Inchi: 1S/C19H19N3O2S/c1-12(2)24-19(23)14-5-7-16(8-6-14)21-10-15(9-20)18-22-17(11-25-18)13-3-4-13/h5-8,10-13,21H,3-4H2,1-2H3
    • InChI Key: WSCAJWKTTIKKSI-UHFFFAOYSA-N
    • SMILES: C(OC(C)C)(=O)C1=CC=C(NC=C(C#N)C2=NC(C3CC3)=CS2)C=C1

propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3220-0768-2μmol
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3220-0768-5μmol
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3220-0768-10μmol
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3220-0768-20μmol
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
20μl
$79.0 2023-04-27
Life Chemicals
F3220-0768-1mg
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3220-0768-2mg
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3220-0768-3mg
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3220-0768-4mg
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3220-0768-5mg
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3220-0768-10mg
propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate
1021251-38-6 90%+
10mg
$79.0 2023-04-27

Additional information on propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate

Propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate: A Comprehensive Overview

Propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate, with the CAS number 1021251-38-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The compound is characterized by a complex aromatic system, incorporating a benzoate moiety linked to an amino group, which is further connected to an ethenyl chain terminated with a cyano group. Additionally, the presence of a 4-cyclopropyl-1,3-thiazole ring adds another layer of structural complexity, making this compound a promising candidate for further investigation.

The structural motif of Propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The benzoate group is known for its ability to modulate the activity of enzymes such as cytochrome P450 enzymes, which play a crucial role in drug metabolism. The amino group and the ethenyl chain with a cyano group can interact with hydrophobic and hydrophilic regions of proteins, respectively, providing multiple points of interaction for drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The 4-cyclopropyl-1,3-thiazole ring is a particularly interesting scaffold due to its presence in several bioactive molecules. For instance, derivatives of this ring system have been reported to exhibit antimicrobial and anti-inflammatory properties. The incorporation of this moiety into Propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate may contribute to its potential pharmacological effects by enhancing binding affinity to specific biological targets.

The cyano group at the terminus of the ethenyl chain is another key feature that could influence the biological activity of this compound. Cyano groups are known to participate in hydrogen bonding and can serve as electron-withdrawing groups, affecting the electronic properties of adjacent functional groups. This feature may be exploited to fine-tune the interactions between Propan-2-yl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-y)]ethen}]amino}benzoate and its biological targets.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutic agents. Computational methods such as molecular docking and molecular dynamics simulations have been increasingly used to predict the binding modes and affinities of small molecules to biological targets. These computational approaches can provide valuable insights into the interactions between Propan - - {[( - - --{[( - --{[( --{[({[( --{[({[{[{[{[{[({[{[{[({[[({[[({[[({[[({[[({[[({[[({[[({[[({[[({[[({[[({[[{[{[{[{[{[{[{[([([([([([([([{[{[{[([([([([{[([{[([{[([{[([{[([{[([{[([{[([{[([{[([{[([{[([{[ {[( --{[ {[ {[ {[ {[ {[ {[ {[ {[ {[ {[ {[

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd